S-Phenyl-d5-mercapturic Acid
S-Phenyl-d5-mercapturic Acid
Brand Name:
Vulcanchem
CAS No.:
1331906-27-4
VCID:
VC0015153
InChI:
InChI=1S/C11H13NO3S/c1-8(13)12-10(11(14)15)7-16-9-5-3-2-4-6-9/h2-6,10H,7H2,1H3,(H,12,13)(H,14,15)/t10-/m1/s1/i2D,3D,4D,5D,6D
SMILES:
CC(=O)NC(CSC1=CC=CC=C1)C(=O)O
Molecular Formula:
C11H13NO3S
Molecular Weight:
244.32
S-Phenyl-d5-mercapturic Acid
CAS No.: 1331906-27-4
Reference Standards
VCID: VC0015153
Molecular Formula: C11H13NO3S
Molecular Weight: 244.32
| CAS No. | 1331906-27-4 |
|---|---|
| Product Name | S-Phenyl-d5-mercapturic Acid |
| Molecular Formula | C11H13NO3S |
| Molecular Weight | 244.32 |
| IUPAC Name | (2S)-2-acetamido-3-(2,3,4,5,6-pentadeuteriophenyl)sulfanylpropanoic acid |
| Standard InChI | InChI=1S/C11H13NO3S/c1-8(13)12-10(11(14)15)7-16-9-5-3-2-4-6-9/h2-6,10H,7H2,1H3,(H,12,13)(H,14,15)/t10-/m1/s1/i2D,3D,4D,5D,6D |
| Standard InChIKey | CICOZWHZVMOPJS-WYDCHYGLSA-N |
| SMILES | CC(=O)NC(CSC1=CC=CC=C1)C(=O)O |
| Synonyms | N-Acetyl-S-phenyl-d5-L-cysteine; |
| Last Modified | Aug 20 2021 |
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